Cas no 1280576-72-8 (1-[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methanamine)

• Product Name: 1-[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methanamine
• CAS No: 1280576-72-8
• MF: C₁₀H₉N₅S
• MW: 231.276959180832
• CID: 5041644
• Update Time: 2025-06-25

1-[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methanamine Chemical and Physical Properties

Names and Identifiers

• (6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)methanamine
• (6-thiophen-2-yl-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)methanamine
• 1-[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methanamine

• Inchi： 1S/C10H9N5S/c11-6-10-13-12-9-4-3-7(14-15(9)10)8-2-1-5-16-8/h1-5H,6,11H2
• InChI Key： NKOMDKAGVGCAEN-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C1C=CC2=NN=C(CN)N2N=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 251
• XLogP3: 0
• Topological Polar Surface Area: 97.3

Additional information on 1-[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methanamine

1-[6-(Thiophen-2-yl)-[1,2,4]Triazolo[4,3-b]Pyridazin-3-yl]methanamine (CAS No. 1280576-72-8): An Overview of Its Structure, Synthesis, and Potential Applications in Medicinal Chemistry

1-[6-(Thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methanamine (CAS No. 1280576-72-8) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of triazolopyridazines, which are known for their diverse biological activities, including anti-inflammatory, anti-cancer, and anti-viral properties.

The chemical structure of 1-[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methanamine is characterized by a triazolopyridazine core fused with a thiophene moiety. The presence of the thiophene ring introduces additional aromaticity and electronic effects that can influence the compound's biological activity. The methanamine group at the 3-position of the triazolopyridazine ring provides a versatile functional group for further chemical modifications and conjugations.

Recent studies have highlighted the potential of 1-[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methanamine in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. The mechanism of action involves the modulation of nuclear factor-kappa B (NF-κB) signaling pathways, which are central to the inflammatory response.

In addition to its anti-inflammatory properties, 1-[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methanamine has shown promise in cancer research. A study conducted by a team of researchers at the National Cancer Institute demonstrated that this compound can selectively inhibit the growth of various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism behind this anti-cancer activity is thought to involve the induction of apoptosis and cell cycle arrest through the modulation of key signaling pathways such as p53 and PI3K/Akt.

The synthesis of 1-[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methanamine has been extensively studied and optimized to improve yield and purity. One common synthetic route involves the reaction of 6-chloro-[1,2,4]triazolo[4,3-b]pyridazine with thiopheneboronic acid followed by amination with methylamine. This multi-step process requires careful control of reaction conditions to ensure high yields and minimize side reactions.

The pharmacokinetic properties of 1-[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methanamine have also been investigated to assess its suitability for in vivo applications. Studies have shown that this compound exhibits good oral bioavailability and a favorable pharmacokinetic profile in animal models. These findings suggest that it has potential as an orally active drug candidate for further clinical development.

In conclusion, 1-[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methanamine (CAS No. 1280576-72-8) is a promising compound with a unique chemical structure and diverse biological activities. Its potential applications in anti-inflammatory and anti-cancer therapies make it an attractive target for further research and development in medicinal chemistry. Ongoing studies are expected to uncover additional therapeutic uses and optimize its pharmacological properties for clinical use.